1-(4-Bromo-2,3-difluorophenyl)-2,2,2-trifluoroethan-1-one
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Overview
Description
The compound “1-(4-Bromo-2,3-difluorophenyl)-2,2,2-trifluoroethan-1-one” is likely to be a halogenated organic compound. Halogenated compounds are widely used in many fields, including pharmaceuticals, agrochemicals, and materials science .
Chemical Reactions Analysis
Again, without specific information on “this compound”, it’s difficult to provide an analysis of its chemical reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound like “this compound” would depend on its specific structure. Properties might include boiling point, density, and pKa .Scientific Research Applications
Synthesis and Chemical Properties
- Cycloadditions and Synthesis of Fluorine Compounds : 1-Bromo-1,3-difluoropropan-2-one is involved in reactions with cyclopentadiene and furan, forming various fluorine compounds. This demonstrates its role in synthesizing fluorinated bicyclic structures and oxyallyl intermediates (Föhlisch & Radl, 1998).
- Halothane in Grignard Reactions : Halothane, chemically related to 1-(4-Bromo-2,3-difluorophenyl)-2,2,2-trifluoroethan-1-one, reacts with aldehydes in the presence of zinc, demonstrating its utility in Grignard reactions to synthesize various fluorine compounds (Takagi et al., 1996).
Applications in Organic Chemistry
- Functionalized Fluoroalkenes Synthesis : 1-Trifluoromethylvinylsilane, related to this compound, is utilized for synthesizing various difluoro-1-alkenes, highlighting its significance in preparing fluoroorganic compounds (Ichikawa et al., 2003).
- Preparation of High-Temperature Polymers : The compound plays a role in the synthesis of fluorinated polymers, showcasing its importance in material science and engineering (Boston et al., 1997).
Advanced Chemical Syntheses
- Sodium Dithionite Initiated Additions : Demonstrates the use of sodium dithionite for promoting addition reactions, relevant in the synthesis of compounds with CF3 groups, expanding the scope of fluorine chemistry (Ignatowska & Dmowski, 2006).
- Exploring Structural Opportunities : Highlights the conversion of 1,3-difluorobenzene into various difluorobenzoic acids, showing the versatility of fluorine-containing compounds in organic synthesis (Schlosser & Heiss, 2003).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-(4-bromo-2,3-difluorophenyl)-2,2,2-trifluoroethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H2BrF5O/c9-4-2-1-3(5(10)6(4)11)7(15)8(12,13)14/h1-2H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WEWSLUVBAKBTPE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1C(=O)C(F)(F)F)F)F)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H2BrF5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.00 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1823361-42-7 |
Source
|
Record name | 1-(4-bromo-2,3-difluorophenyl)-2,2,2-trifluoroethan-1-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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